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Compound of Interest

Compound Name: Tyrosine disodium dihydrate

Cat. No.: B1142380

Essential Safety and Handling Guide for Tyrosine
Disodium Dihydrate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate and essential safety protocols,
operational instructions, and disposal plans for handling Tyrosine disodium dihydrate.
Adherence to these procedures is critical for minimizing risks and ensuring the integrity of your
research.

Tyrosine disodium dihydrate is classified as a hazardous chemical that can cause skin and
serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2][3] Therefore, strict
adherence to personal protective equipment (PPE) guidelines is mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling Tyrosine disodium dihydrate
in various laboratory settings.
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EN166 or OSHA inspected before o
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29 CFR use).[4] )
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1910.133).[1][4]
[5]
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Use in a well-
goggles. A face ] ]
) ) Chemical- ventilated area or
Preparing shield may be i
) T resistant gloves. Laboratory coat. fume hood to
Solutions appropriate if o ]
o [4118] avoid inhalation
splashing is a
) of aerosols.[7][8]
risk.[7]
A full-face
) ) respirator may
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_ resistant, resistant and o
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gloves.[4] clothing.[4] o
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experienced.[4]
Self-contained
breathing
apparatus
Tightly fitting Chemical- ] (SCBA) with
Emergency (e.g., ] Full protective
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equivalent).[1][5]
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Procedural Guidance: Step-by-Step Handling

1.

Preparation:

Ensure the work area is clean and well-ventilated.[4][7]

Locate the nearest eyewash station and safety shower before starting work.[5][9]

Gather all necessary PPE as outlined in the table above.

. Donning PPE:

Lab Coat: Put on a clean, buttoned lab coat.

Gloves: Inspect gloves for any tears or punctures before wearing.

Eye/Face Protection: Wear safety goggles. If significant splashing is a risk, also use a face
shield.

Respiratory Protection: If weighing the powder and dust is likely, wear a dust mask.

. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[7][8][10]

Avoid the formation of dust and aerosols.[3][4][5]

Use non-sparking tools.[4]

Wash hands thoroughly after handling.[1][7][8]

. Doffing PPE:

Gloves: Remove gloves first, turning them inside out as you remove them to trap any
contamination.

Eye/Face Protection: Remove by handling the strap, not the front.

Lab Coat: Remove by folding it inward to prevent spreading contamination.
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e Wash hands immediately and thoroughly with soap and water.

Disposal Plan

Proper disposal of Tyrosine disodium dihydrate and contaminated materials is crucial to
prevent environmental contamination and ensure safety.

e Chemical Waste:

o Dispose of Tyrosine disodium dihydrate waste in a designated, approved waste
disposal plant.[1]

o Collect waste material in suitable, closed containers for disposal.[5][10]
o Contaminated PPE:

o Single-use gloves and other disposable PPE that have come into contact with the
chemical should be disposed of as hazardous waste.

o Contaminated clothing should be taken off and washed before reuse.[1][7]
o Spill Cleanup Material:

o Absorbent materials used for spill cleanup should be collected in a sealed, properly
labeled container for disposal.[11]

Do not let the chemical enter drains.[4] All disposal must be in accordance with local, state, and
federal regulations.[12]

Visual Guides

The following diagrams provide a visual representation of the handling workflow and the logic
behind the recommended safety measures.
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Figure 1: Safe Handling Workflow for Tyrosine Disodium Dihydrate
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Figure 2: Hazard, PPE, and Protection Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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